![molecular formula C18H22N2O3 B5845796 N-[2-(4-morpholinyl)ethyl]-2-(2-naphthyloxy)acetamide](/img/structure/B5845796.png)
N-[2-(4-morpholinyl)ethyl]-2-(2-naphthyloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(4-morpholinyl)ethyl]-2-(2-naphthyloxy)acetamide, commonly known as MNA-715, is a novel compound that has gained attention in recent years due to its potential therapeutic applications. It belongs to the class of compounds known as selective estrogen receptor modulators (SERMs) and has been shown to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Antinociceptive Effects
Herbicidal Activity
Mechanism of Action
Target of Action
A structurally similar compound, 6-ethoxy-4-n-(2-morpholin-4-ylethyl)-2-n-propan-2-yl-1,3,5-triazine-2,4-diamine, has been reported to exhibit herbicidal activity against phalaris minor, a weed of wheat crop . The target of this compound is the D1 protein of photosystem-II (PS-II) in P. minor .
Mode of Action
The compound likely interacts with its target protein, leading to inhibition of the electron transfer in photosynthesis . This interaction is facilitated by a list of amino acids such as Ala225, Ser226, Phe227, and Asn229 present in the binding site of the protein .
Biochemical Pathways
The compound’s action on the D1 protein of PS-II disrupts the photosynthetic electron transport chain . This disruption inhibits the photosynthesis process, leading to the death of the weed .
Result of Action
The result of the compound’s action is the inhibition of photosynthesis in the target organism, leading to its death . This makes the compound effective as a herbicide.
properties
IUPAC Name |
N-(2-morpholin-4-ylethyl)-2-naphthalen-2-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3/c21-18(19-7-8-20-9-11-22-12-10-20)14-23-17-6-5-15-3-1-2-4-16(15)13-17/h1-6,13H,7-12,14H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJQRKCJBYBWGNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=O)COC2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.